Cas no 515874-09-6 ((5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 515874-09-6
• MF: C₉H₉N₃OS₂
• MW: 239.31725859642
• CID: 5417626
• Update Time: 2025-07-15

(5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one
• (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C9H9N3OS2/c1-5-6(4-10-12(5)2)3-7-8(13)11-9(14)15-7/h3-4H,1-2H3,(H,11,13,14)
• InChI Key： BIBQUTKJONFZJP-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C(C)N(C)N=C2)C(=O)NC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

Introduction to (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 515874-09-6)

(5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 515874-09-6, belongs to the thiazolidinone class of molecules, which are well-known for their diverse pharmacological properties. The presence of a pyrazole moiety and a thiazolidinone backbone suggests that this compound may exhibit a range of biological effects, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one is characterized by a conjugated system formed by the double bond in the (E)-configuration and the aromatic rings of the pyrazole and thiazolidinone moieties. This conjugation can influence the electronic properties of the molecule, potentially affecting its reactivity and biological activity. The sulfanylidene group introduces a sulfur atom into the structure, which can serve as a key interaction point with biological targets such as enzymes and receptors.

In recent years, there has been increasing interest in thiazolidinone derivatives due to their potential applications in various therapeutic areas. These compounds have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one may contribute to its unique biological profile. For instance, the dimethyl group on the pyrazole ring could enhance lipophilicity, while the sulfanylidene group might facilitate interactions with specific binding sites.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of a pyrazole and thiazolidinone core provides a versatile platform for modifying and optimizing biological activity. Researchers have been exploring various derivatives of thiazolidinones to identify new lead compounds with improved efficacy and reduced side effects. The structural features of (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one make it an attractive candidate for such studies.

Recent studies have highlighted the importance of understanding the mechanistic basis of biological activity. Computational methods and experimental techniques are being employed to elucidate how (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one interacts with biological targets. These investigations can provide valuable insights into its mode of action and help guide the development of more effective derivatives. For example, molecular docking studies can predict how this compound binds to enzymes or receptors, while X-ray crystallography can reveal detailed structural information about these interactions.

The synthesis of (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one presents both challenges and opportunities. The presence of multiple functional groups requires careful selection of synthetic routes to ensure high yield and purity. However, advances in synthetic chemistry have made it possible to construct complex heterocyclic molecules with increasing precision. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have been particularly useful in this context.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Factors such as solubility, stability, and metabolic clearance can significantly impact its therapeutic potential. Researchers are using various experimental and computational methods to evaluate these properties. For instance, high-performance liquid chromatography (HPLC) can be used to assess solubility and stability, while computational models can predict metabolic pathways.

In conclusion, (5E)-5-(1,5-dimethyl-1H-pyrazol-4-yll)methylidene methylationsulfanylidenethiazolidin-
     4'-one (CAS No.
     51
     5874
     -09-
     6) is a structurally interesting compound with
potential applications in pharmaceutical chemistry.
Its unique combination of functional groups makes
it a promising scaffold for drug design.
Further research is warranted to explore its
biological activities and pharmacokinetic properties.